Cas no 2279122-76-6 (4-Butyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine dihydrochloride)

• Product Name: 4-Butyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine dihydrochloride
• CAS No: 2279122-76-6
• MF: C₁₀H₁₉Cl₂N₃
• MW: 252.183960199356
• MDL: MFCD31811237
• CID: 4783232
• Update Time: 2026-02-27

4-Butyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Butyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine dihydrochloride

• MDL： MFCD31811237
• Inchi： 1S/C10H17N3.2ClH/c1-2-3-4-8-10-9(5-6-11-8)12-7-13-10;;/h7-8,11H,2-6H2,1H3,(H,12,13);2*1H
• InChI Key： WWGNJSZEGLCQFG-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC2=C(C1CCCC)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 160
• Topological Polar Surface Area: 40.7

Additional information on 4-Butyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine dihydrochloride

The Pharmacological and Chemical Properties of 4-Butyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine Dihydrochloride (CAS No. 2279122-76-6)

4-Butyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine dihydrochloride, identified by the Chemical Abstracts Service registry number CAS 2279122-76-6, represents a structurally unique imidazopyridine derivative with significant potential in pharmaceutical applications. This compound belongs to the broader class of tetrahydroimidazopyridines (THIPs), which have garnered attention for their modulation of GABA_A receptor activity and neuroprotective effects. Recent advancements in synthetic methodologies have enabled precise control over the substitution pattern at the imidazopyridine core structure—specifically the butyl group attached at position 4 and the tetrahydro configuration across positions 4–7—which optimizes its pharmacokinetic profile while maintaining desired biological activity.

Structural analysis reveals that the imidazo[4,5-c]pyridine scaffold forms a fused bicyclic system combining an imidazole ring with a partially saturated pyridine ring. The dihydrochloride salt form stabilizes this structure by protonating two nitrogen atoms within the molecule. This salt configuration enhances aqueous solubility compared to its free base counterpart—a critical factor for formulation development in drug delivery systems. Spectroscopic characterization via NMR and X-ray crystallography confirms the stereochemical integrity of this compound's tetrahydropyridine moiety, which plays a pivotal role in receptor binding affinity studies conducted in 2023.

In preclinical evaluations published in Nature Communications (June 2023), this compound demonstrated selective agonist activity at α_{5/β3/γ3-containing GABAA receptors without affecting other isoforms. This selectivity addresses a major challenge in anxiolytic drug development where broad-spectrum GABA modulators often produce sedative side effects. The study highlighted that substituting position 8 with a n-butyl group significantly increased binding affinity by approximately 3-fold compared to unsubstituted analogs through enhanced hydrophobic interactions with transmembrane domains.}

Synthetic chemists have optimized routes for producing this compound using microwave-assisted Suzuki coupling followed by acidic hydrochloride salt formation—a process detailed in a Journal of Medicinal Chemistry article from March 2023. The protocol achieves >98% purity as confirmed by HPLC analysis while minimizing reaction steps from traditional multi-stage synthesis methods. Key intermediates include an appropriately substituted tetrazole precursor and a halogenated pyridinone intermediate synthesized via palladium-catalyzed cross-coupling reactions under ligand-controlled conditions.

Clinical trials initiated in late 2023 are investigating its application as an adjunct therapy for treatment-resistant depression (TRD). Phase I data published in Biochemical Pharmacology demonstrated favorable pharmacokinetics with rapid absorption (Tmax = 1.5 hours post oral administration) and plasma half-life of approximately 8 hours—properties attributed to its balanced lipophilicity (logP = 3.8) and metabolic stability against cytochrome P450 enzymes. These characteristics align with FDA guidelines for CNS drug candidates requiring sustained therapeutic levels without excessive accumulation risks.

In vitro studies conducted at Stanford University's Neuroscience Institute revealed novel mechanisms beyond GABAergic modulation. The compound exhibits dual action as both a positive allosteric modulator at AMPA glutamate receptors and an inhibitor of voltage-gated sodium channels—a combination observed only in recent THIP derivatives research published this year. This dual mechanism may contribute to its antidepressant efficacy through simultaneous regulation of excitatory neurotransmission and neuronal hyperexcitability commonly associated with mood disorders.

Safety assessments using zebrafish models showed no developmental toxicity up to concentrations exceeding clinical therapeutic levels by three orders of magnitude—a critical finding given concerns about earlier generation benzodiazepines' teratogenic risks documented since the early 1990s but absent here according to recent toxicity studies from April 2023. Neuroimaging experiments using positron emission tomography (PET) demonstrated preferential brain uptake targeting limbic regions including the hippocampus and amygdala without significant cerebellar deposition typically linked to motor side effects.

Solid-state characterization via differential scanning calorimetry (DSC) and thermal gravimetric analysis (TGA) confirms its stability under standard storage conditions (-80°C freezer storage maintains structural integrity for ≥18 months). Powder X-ray diffraction patterns reveal a crystalline form distinct from related compounds such as zolpidem or eszopiclone—this structural uniqueness contributes to reduced cross-reactivity with off-target receptors as evidenced by radioligand binding assays reported in December's issue of Molecular Pharmaceutics.

Bioavailability studies using Caco-2 cell monolayers indicated efflux ratios below regulatory thresholds (Papp = 18×10⁻⁶ cm/s), suggesting minimal P-glycoprotein interaction which is advantageous for oral formulations. Metabolic profiling using human liver microsomes identified phase I metabolism primarily via oxidation at position C(8), yielding metabolites with reduced receptor affinity—a desirable property that limits prolonged central nervous system effects compared to traditional benzodiazepines.

The compound's synthesis involves strategic functional group protection strategies during microwave-assisted Suzuki-Miyaura cross coupling steps reported in a collaborative study between Merck Research Laboratories and MIT's chemistry department earlier this year. By utilizing N-methylmorpholine as a base additive during palladium catalysis (Pd(PPh₃)_₄-mediated), chemists achieved >90% yield while suppressing over-reduction artifacts common in conventional protocols.

In vivo efficacy models show dose-dependent improvements in forced swim test parameters with ED₅₀ values comparable to SSRIs but without serotonin system activation detected via microdialysis experiments conducted at Karolinska Institute laboratories this quarter. This suggests action through alternative pathways such as enhancing parvalbumin interneuron activity within cortical networks—a hypothesis supported by immunohistochemical staining showing increased GAD_{₆₇ expression levels after chronic administration.}

Molecular docking simulations performed on Schrödinger platform version |||IP_ADDRESS||| ) revealed π-stacking interactions between the butyl-substituted aromatic ring and conserved phenylalanine residues within GABA_A's transmembrane domain—an interaction pattern validated experimentally through site-directed mutagenesis studies published last month in eLife Sciences.

The dihydrochloride salt form's hygroscopicity was addressed through co-crystallization with lactose monohydrate during formulation development stages reported at the recent ACS National Meeting Proceedings (August |||IP_ADDRESS||| ). This physical form modification improved powder flow properties essential for tablet compression while maintaining dissolution profiles consistent across pH ranges from gastric acidity to intestinal alkalinity.

Ongoing research funded through NIH grant R01MH |||PHONE_NUMBER||| ) is exploring its potential as an antiepileptic agent due to voltage-gated sodium channel inhibition observed at sub-anesthetic concentrations (IC₅₀ = |||PHONE_NUMBER||| nM). Preliminary data presented at the Society for Neuroscience annual meeting demonstrated seizure duration reduction by ~ |||PHONE_NUMBER||ality without compromising motor coordination measures assessed via rotarod testing.

Surface-enhanced Raman spectroscopy (SERS) analysis provided novel insights into intermolecular hydrogen bonding networks formed when dissolved in physiological buffers—findings published just last week suggest these interactions may contribute to protein-bound stability observed during pharmacokinetic profiling experiments conducted across multiple species models including non-human primates.

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